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Abstract

Methyllycaconitine (MLA), a norditerpenoid alkaloid found in various Delphinium (larkspur)
species, is a highly potent and selective competitive antagonist of the a7 nicotinic acetylcholine
receptor (NAChR).[1][2] Its specificity has made it an invaluable molecular probe for studying
NAChR pharmacology and a compound of interest in drug development for neurological
disorders.[1][3] This whitepaper provides a comprehensive overview of the discovery of MLA,
detailed protocols for its extraction and isolation from Delphinium plant material, and a
summary of its key pharmacological properties. All quantitative data are presented in structured
tables, and experimental workflows and signaling pathways are illustrated with diagrams to
facilitate understanding.

Discovery and Historical Context

Methyllycaconitine was first isolated from the seeds of Delphinium brownii, although it was not
named at the time.[3] The name "methyl-lycaconitine” was later assigned by John Goodson in
1943, who successfully isolated the alkaloid in a purer form from the seeds of Delphinium
elatum.[3] The definitive molecular structure of MLA was published in 1959 and later refined in
the early 1980s with a crucial correction to the stereochemistry.[3] Today, MLA is most
commonly available commercially as a citrate salt, which enhances its water solubility.[3][4]
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Extraction and Isolation from Delphinium Species

The isolation of MLA from Delphinium seeds or other plant parts is a multi-step process
involving extraction and chromatographic purification. The general workflow relies on the basic
nature of alkaloids to separate them from other plant constituents.

Experimental Workflow: From Plant Material to Purified
MLA
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Figure 1. General Workflow for MLA Isolation
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Figure 2. MLA's Antagonistic Action on a7 nAChR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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